4-Methylthiazole-5-carboxylic acid hydrochloride

• IUPAC Name: 4-methyl-1,3-thiazole-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C5H5NO2S.ClH/c1-3-4(5(7)8)9-2-6-3;/h2H,1H3,(H,7,8);1H
• InChI Key: CCZDMKMGHUZRQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)O.Cl
• Molecular Formula: C5H6ClNO2S
• Molecular Weight: 179.63 g/mol

Description

4-Methylthiazole-5-carboxylic acid hydrochloride, also known as 4-Methyl-1,3-thiazole-5-carboxylic acid, is a heterocyclic compound. It has a molecular formula of C5H5NO2S and a molecular weight of 143.16. The hydrochloride form has a molecular weight of 179.63.

Molecular Structure Analysis

The SMILES string representation of 4-Methylthiazole-5-carboxylic acid is Cc1ncsc1C(O)=O. This indicates that the compound contains a thiazole ring with a methyl group and a carboxylic acid group attached.

Physical And Chemical Properties Analysis

4-Methylthiazole-5-carboxylic acid is a solid compound. It has a melting point of 287°C (dec.). The hydrochloride form of the compound is off-white in color.

Scientific Research Applications

Synthesis and Biological Evaluation

• 4-Methylthiazole-5-carboxylic acid hydrochloride derivatives have been synthesized and evaluated for their antithrombotic and antimicrobial activities. These derivatives showed moderate to good antimicrobial activity (Babu, Babu, Ravisankar, & Latha, 2016).

Degradation Studies

• Acid degradation studies of 6-methylthio-8-azapurine led to the formation of compounds such as 4-amino-5-(methylthio)carbonyl-1,2,3-triazole, indicating the potential utility of this compound in chemical synthesis (Albert, 1969).

Corrosion Inhibition

• A study showed that derivatives of this compound, like 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole, are highly effective in inhibiting corrosion of mild steel in acidic media, demonstrating a practical application in material science (Lagrenée, Mernari, Bouanis, Traisnel, & Bentiss, 2002).

Structural and Chemical Studies

• Structural and chemical studies of various isothiazole derivatives, including 5-methyl-3-phenylisothiazole-4-carboxylic acid, provide insights into the synthesis and potential applications of this compound derivatives in the field of organic chemistry (Naito, Nakagawa, & Takahashi, 1968).

Polymer Synthesis

• Research indicates the use of this compound derivatives in the synthesis of thermotropic polyesters, highlighting its role in the development of advanced materials (Kricheldorf & Thomsen, 1992).

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets, leading to a range of effects . For instance, some thiazole compounds have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been known to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Pharmacokinetics

The molecular weight of 4-methylthiazole-5-carboxylic acid hydrochloride is 17963 , which may influence its bioavailability.

Result of Action

Thiazole derivatives have been known to exhibit a range of biological activities, potentially leading to various molecular and cellular effects .

Safety and Hazards

4-Methylthiazole-5-carboxylic acid may cause an allergic skin reaction. It is recommended to avoid breathing its dust, mist, gas, or vapors. Contact with skin and eyes should be avoided, and protective equipment such as chemical impermeable gloves should be worn. In case of contact, it is advised to wash with plenty of soap and water.